Cas no 14906-64-0 (3-Cyanopyridine N-Oxide)

3-Cyanopyridine N-Oxide Properties

Names and Identifiers

• Nicotinonitrile-1-oxide
• Nicotinitrile-1-oxide
• 3-Cyanopyridine-N-oxide
• 3-Cyanopyridine 1-oxide
• 1-oxidopyridin-1-ium-3-carbonitrile
• 3-Cyanopyridine N-Oxide
• 3-PYRIDINECARBONITRILE-1-OXIDE
• 1-Oxide-3-Pyridinecarbonitrile
• 1-Oxy-nicotinonitril
• 1-oxy-nicotinonitrile
• 3-CYANOPYRIDINE-1-OXIDE
• 3-CYANOPYRIDINIUM-1-OLATE
• 3-Cyanpyridin-1-oxid
• nicotinonitrile N1-oxide
• Nicotinonitrile N-oxide
• N-Oxo-3-Cyano Pyridine
• N-OXY-3-CYANOPYRIDINE
• RARECHEM AK HB 0030
• Pyridine-3-carbonitrile N-Oxide
• NSC 170850
• Nicotinonitrile 1-oxide
• 3-Pyridinecarbonitrile, 1-oxide
• 3-Pyridinecarbonitrile,1-oxide
• 3-cyanopyridin-1-ium-1-olate
• WOOVSQCALYYUDO-UHFFFAOYSA-
• WOOVSQCALYYUDO-UHFFFAOYSA-N
• BCP07196
• FCH9
• BL6J8CUN5R
• 149060-64-0
• SCHEMBL1338520
• InChI=1/C6H4N2O/c7-4-6-2-1-3-8(9)5-6/h1-3,5H
• A808839
• W-205686
• MFCD00129037
• 14906-64-0
• 3-CyanopyridineN-oxide
• AKOS006229569
• NSC170850
• 1-oxo-2H-pyridin-1-ium-3-carbonitrile;3-Cyanopyridine-N-oxide
• FT-0615559
• C3416
• Nicotinonitrile, 1-oxide
• AS-19776
• NSC-170850
• HEXYLP-METHOXYPHENYLKETONE
• DTXSID10164162
• FT-0697719
• NS00052753
• 3-Cyanopyridine N-oxide
• NICOTINONITRILE-1-OXIDE
• 3-cyanopyridine-1-oxide
• N-OXO-3-CYANO PYRIDINE
• DB-042967
• Nicotinonitrile N-Oxide
• +Expand

• MDL： MFCD00129037
• InChIKey： WOOVSQCALYYUDO-UHFFFAOYSA-N
• Inchi： 1S/C6H4N2O/c7-4-6-2-1-3-8(9)5-6/h1-3,5H
• SMILES： [O-][N+]1=C([H])C([H])=C([H])C(C#N)=C1[H]

Computed Properties

• Exact Mass: 120.03242
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 120.032363
• Heavy Atom Count: 9
• Complexity: 137
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 49.2

Experimental Properties

• LogP: 0.98678
• PSA: 50.73
• Refractive Index: 1.567
• Boiling Point: 382.7±15.0 °C at 760 mmHg
• Melting Point: 175.0 to 179.0 deg-C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 185.3±20.4 °C
• Solubility: Dissolution (61 g/l) (25 º C),
• Color/Form: Not determined
• Solubility: Not determined
• Sensitiveness: Hygroscopic
• Density: 1.14±0.1 g/cm3 (20 ºC 760 Torr),